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Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No. B8807881

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mechanism of action of
Benzyltrimethylammonium tribromide (BTMA Brs), a versatile reagent in organic synthesis.
It details its roles as a brominating agent, an oxidizing agent, and a phase-transfer catalyst,
supported by quantitative data, experimental protocols, and mechanistic diagrams.

Core Properties of Benzyltrimethylammonium
Tribromide

Benzyltrimethylammonium tribromide is a stable, crystalline, orange to dark yellow powder
that serves as a safer and more manageable alternative to liquid bromine.[1][2][3] Its key
physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula C10H16NBr3 [2]
Molecular Weight 389.96 g/mol [2]

Melting Point 99-105 °C [2][3]

Orange to dark yellow
Appearance , (2]
crystalline powder

CAS Number 111865-47-5 [2]

Mechanism of Action

The reactivity of Benzyltrimethylammonium tribromide stems from the tribromide ion (Brs~),
which acts as the primary reactive species.[4] The large benzyltrimethylammonium cation helps
to stabilize the tribromide ion in a solid lattice and facilitates its solubility in organic solvents.
The mechanism of action can be categorized into three main types: bromination, oxidation, and
phase-transfer catalysis.

As a brominating agent, BTMA Brs is involved in electrophilic additions and substitutions. It is
considered to have a stronger brominating effect than tetrabutylammonium tribromide (TBA
Brs).[5]

» Electrophilic Bromination of Alkenes and Aromatic Compounds: BTMA Brs delivers an
electrophilic bromine species to electron-rich substrates like alkenes and activated aromatic
rings (phenols, anilines, etc.).[6][7] The reaction proceeds through the typical mechanism of
electrophilic attack.

e 0o-Bromination of Ketones: In the presence of an acid or base catalyst, ketones can be
brominated at the a-position. The reaction proceeds via an enol or enolate intermediate,
which then attacks the tribromide ion.

» Role of Solvents: The choice of solvent can significantly influence the reactive species. For
instance, in the presence of methanol, it is proposed that the active brominating agent is
methyl hypobromite (CHsOBr), which is formed from the reaction of BTMA Brs with methanol.
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[5] This facilitates certain bromination reactions, such as the formation of dibromoacetyl
derivatives.[5]

BTMA Brs Dissociation

PhCH2N(CH3)3*Brs~
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BTMA Brs acts as a mild oxidizing agent for a variety of functional groups.[3] The tribromide ion
is the oxidizing species, accepting electrons from the substrate.
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o Oxidation of Alcohols: Primary and secondary alcohols can be oxidized to aldehydes and
ketones, respectively.[1]

» Oxidation of Sulfides: Sulfides are oxidized to their corresponding sulfoxides.[1]

« Oxidation of Aldehydes and Diols: Further oxidation of aldehydes to carboxylic acids and the
cleavage of vicinal diols can also be achieved.[1][4]

Substrate Benzyltrimethylammonium Tribromide
(e.g., R2CHOH, R2S) (BTMA Brs)

Oxidation Reaction

Oxidized Product
(e.g., R2C=0, R250) BTMA Br + HBr

Appropriate Solvent System
(e.g., CH2Cl2/MeOH)

Click to download full resolution via product page

In heterogeneous reaction mixtures (e.g., aqueous and organic phases), BTMA Brs can
function as a phase-transfer catalyst (PTC).[2][8] The quaternary ammonium cation is lipophilic
and can transport anions from the aqueous phase to the organic phase, where the reaction
with an organic substrate occurs. This enhances reaction rates by bringing reactants together
that would otherwise be in separate phases.[9][10]

Click to download full resolution via product page

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for various applications of
Benzyltrimethylammonium tribromide.
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Experimental Protocols

This protocol describes the synthesis of BTMA Brs from benzyltrimethylammonium chloride.[5]
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Preparation of Solution: Dissolve benzyltrimethylammonium chloride (11.1 g, 60 mmol) and
sodium bromate (4.5 g, 30 mmol) in water (100 ml).

Addition of Acid: While stirring at room temperature, add hydrobromic acid (47%, 180 mmol).
Extraction: A solid will precipitate. Extract the solid with dichloromethane (4 x 50 ml).

Drying and Evaporation: Dry the combined organic layers with magnesium sulfate and
evaporate the solvent in vacuo.

Recrystallization: Recrystallize the residue from a dichloromethane-ether mixture (10:1) to
yield orange crystals of BTMA Brs. (Yield: 18.2 g, 78%).

This procedure is a general method for the polybromination of phenolic compounds.[7]
Dissolution: Dissolve the phenol substrate in a dichloromethane-methanol solvent mixture.

Addition of Reagent: Add Benzyltrimethylammonium tribromide to the solution. The molar
ratio will depend on the desired degree of bromination.

Reaction: Stir the reaction mixture at room temperature for 1 hour.

Work-up: Upon completion, the reaction mixture is typically washed with an aqueous solution
of sodium thiosulfate to quench any remaining bromine, followed by extraction, drying, and
purification of the product.

The kinetics of oxidation reactions involving BTMA Brs can be studied to understand the
reaction mechanism in greater detail.[4]

e Reaction Setup: The reaction is typically carried out in a buffered solvent system, such as a
3.7 (v/v) acetic acid-water mixture, to maintain a constant pH.

» Monitoring the Reaction: The progress of the reaction can be monitored by periodically
withdrawing aliquots and quenching the reaction. The concentration of the remaining BTMA
Brs can be determined spectrophotometrically or by iodometric titration.

o Data Analysis: The reaction order with respect to the oxidant and the substrate can be
determined by analyzing the change in concentration over time. For example, a first-order
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reaction will show a linear plot of IN[BTMA Brs] versus time. Michaelis-Menten kinetics may
be observed with respect to the substrate, indicating the formation of a pre-equilibrium
complex.[4]

Conclusion

Benzyltrimethylammonium tribromide is a multifaceted reagent with significant applications
in organic synthesis. Its primary functions as a solid brominating agent, a mild oxidant, and a
phase-transfer catalyst make it a valuable tool for researchers and chemical development
professionals. Understanding its mechanisms of action allows for the strategic design of
synthetic routes and the optimization of reaction conditions to achieve desired chemical
transformations efficiently and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyltrimethylammonium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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